Cas no 93605-62-0 (1H-Imidazole-1-carboxamide, N-octyl-)

• Product Name: 1H-Imidazole-1-carboxamide, N-octyl-
• CAS No: 93605-62-0
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 735602
• PubChem ID: 18328498
• Update Time: 2025-04-19

1H-Imidazole-1-carboxamide, N-octyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxamide, N-octyl-
• N-octylimidazole-1-carboxamide
• SKUWNJBAAZWAQF-UHFFFAOYSA-N
• CHEMBL63751
• Imidazole-1-carboxylic acid octylamide
• DTXSID50592844
• SCHEMBL2851679
• 93605-62-0
• N-octyl-1H-imidazole-1-carboxamide
• 1-N-(octylaminocarbonyl)imidazole

• Inchi： 1S/C12H21N3O/c1-2-3-4-5-6-7-8-14-12(16)15-10-9-13-11-15/h9-11H,2-8H2,1H3,(H,14,16)
• InChI Key： SKUWNJBAAZWAQF-UHFFFAOYSA-N
• SMILES： O=C(N1C=NC=C1)NCCCCCCCC

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.9Ų